4-ethyl-N-3-isoxazolyl-5-methyl-3-thiophenecarboxamide
Overview
Description
4-ethyl-N-3-isoxazolyl-5-methyl-3-thiophenecarboxamide, also known as A-804598, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.
Mechanism of Action
4-ethyl-N-3-isoxazolyl-5-methyl-3-thiophenecarboxamide acts as a selective antagonist of the P2X7 receptor, blocking its activation and subsequent release of pro-inflammatory cytokines. This mechanism of action has been shown to be effective in reducing pain and inflammation in animal models.
Biochemical and Physiological Effects:
4-ethyl-N-3-isoxazolyl-5-methyl-3-thiophenecarboxamide has been shown to have a range of biochemical and physiological effects, including the reduction of pro-inflammatory cytokine release, the inhibition of microglial activation, and the modulation of pain pathways. These effects make 4-ethyl-N-3-isoxazolyl-5-methyl-3-thiophenecarboxamide a promising candidate for the development of novel therapeutics for pain and inflammatory disorders.
Advantages and Limitations for Lab Experiments
One advantage of 4-ethyl-N-3-isoxazolyl-5-methyl-3-thiophenecarboxamide is its high selectivity for the P2X7 receptor, which allows for targeted inhibition of pain and inflammation pathways. However, one limitation of 4-ethyl-N-3-isoxazolyl-5-methyl-3-thiophenecarboxamide is its low solubility in aqueous solutions, which can make it difficult to administer in lab experiments.
Future Directions
For research on 4-ethyl-N-3-isoxazolyl-5-methyl-3-thiophenecarboxamide include the development of more effective synthesis methods, the exploration of its potential therapeutic applications in neurological disorders such as Alzheimer's disease, and the investigation of its potential as a novel pain management therapy. Additionally, further studies may be needed to elucidate the specific mechanisms of action of 4-ethyl-N-3-isoxazolyl-5-methyl-3-thiophenecarboxamide and to identify any potential side effects associated with its use.
Scientific Research Applications
4-ethyl-N-3-isoxazolyl-5-methyl-3-thiophenecarboxamide has been studied for its potential therapeutic applications in various areas of scientific research, including pain management, inflammation, and neurological disorders. In particular, 4-ethyl-N-3-isoxazolyl-5-methyl-3-thiophenecarboxamide has been shown to have a high affinity for the P2X7 receptor, a protein that plays a role in the modulation of pain and inflammation.
properties
IUPAC Name |
4-ethyl-5-methyl-N-(1,2-oxazol-3-yl)thiophene-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2O2S/c1-3-8-7(2)16-6-9(8)11(14)12-10-4-5-15-13-10/h4-6H,3H2,1-2H3,(H,12,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PNFZWPQLFYYNOM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(SC=C1C(=O)NC2=NOC=C2)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![methyl 4-{[2-(5-chloro-2-methoxyphenyl)-5-oxo-1,3-oxazol-4(5H)-ylidene]methyl}benzoate](/img/structure/B4700328.png)
![N-[(4-chloro-1-ethyl-1H-pyrazol-3-yl)methyl]-5-(2-thienyl)-3-isoxazolecarboxamide](/img/structure/B4700335.png)
![2-{[4-(allyloxy)benzoyl]amino}-N-(3-methoxypropyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide](/img/structure/B4700343.png)
![N-{[(3-naphtho[1,2-d][1,3]oxazol-2-ylphenyl)amino]carbonothioyl}-1-benzofuran-2-carboxamide](/img/structure/B4700351.png)
![2-(allylamino)-3-[(3-isobutyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-4H-pyrido[1,2-a]pyrimidin-4-one](/img/structure/B4700357.png)
![N-[6-(1-piperidinylsulfonyl)-1,3-benzothiazol-2-yl]benzenesulfonamide](/img/structure/B4700360.png)
![2-[4-[(8-methoxy-2H-chromen-3-yl)methyl]-1-(3-methylbutyl)-2-piperazinyl]ethanol](/img/structure/B4700367.png)
![3-{5-[(4-fluorophenoxy)methyl]-2-furyl}-1-(1-methyl-1H-pyrazol-5-yl)-2-propen-1-one](/img/structure/B4700377.png)
![3-[(4-bromo-1H-pyrazol-1-yl)methyl]-N-{2-[(3-chlorobenzoyl)amino]ethyl}-1,2,4-oxadiazole-5-carboxamide](/img/structure/B4700381.png)
